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Introduction

The vase life of cut flowers is a critical determinant of their quality and commercial value.[1] It is
influenced by a multitude of pre- and post-harvest factors, including water relations,
carbohydrate status, and the presence of ethylene.[1] This document outlines a standardized
operating procedure for conducting vase life trials using Chrysal post-harvest products. The
objective is to provide a consistent methodology for evaluating the efficacy of these products in
extending the longevity and maintaining the quality of cut flowers. Adherence to this protocol
will ensure the generation of accurate, reliable, and repeatable results.[2]

Materials and Methods
Materials

o Freshly cut flowers (e.g., Roses, Carnations, Chrysanthemums) of uniform maturity

o Chrysal post-harvest products (e.g., Chrysal Professional 2, Chrysal RVB Clear, Chrysal
Clear Universal Flower Food)

 Distilled or deionized water (as a control)
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e Clean glass vases (minimum of 3 per treatment)[2]
e Graduated cylinders

e pH meter

e Light meter

e Thermometer and hygrometer

e Pruning shears or sharp knife

o Data recording sheets or software

Environmental Conditions

The testing environment should be controlled and uniform for all vases to mimic a typical
consumer's home environment.[2]

Parameter Recommended Value

Temperature 20°C (68°F)[3][4]

Relative Humidity 60%][3]

Light Low intensity, supplemented with fluorescent
light if necessary[3]

Air Circulation Low, with continuous air replenishment|[3]

Experimental Protocol
Flower Preparation

e Acquisition: Procure flowers that have received optimal post-harvest treatment from the
grower and wholesaler.[5]

¢ Unpacking: Carefully unpack the flowers upon arrival.
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Stem Trimming: Recut the stems by removing at least 2-3 cm with a sharp knife or pruning
shears at a 45-degree angle.

Foliage Removal: Remove any leaves that will be below the waterline in the vase to prevent
microbial growth.[6]

Solution Preparation

Control Group: Fill the designated control vases with a specified volume of distilled or
deionized water.

Treatment Groups: Prepare the Chrysal solutions according to the manufacturer's
instructions. For example, for Chrysal RVB Clear, the recommended dosage is 2 ml per liter
of water.[7] Ensure accurate dosing for reliable results.[8]

pH Measurement: Record the initial pH of all solutions. The pH for a ready-to-use Chrysal
RVB Clear solution should be between 3.5 and 5.5.[7]

Vase Setup and Observation

Randomization: Randomly assign the prepared flowers to the different treatment and control
vases. A minimum of 3 vases (replicates) per treatment is recommended.[2]

Placement: Place the vases in the controlled environment chamber.

Daily Observations: At the same time each day, record qualitative and quantitative data for
each flower.

Data Collection

The following parameters should be monitored and recorded daily:

Vase Life (days): The number of days until the flower is terminated from the test based on
the termination criteria.

Flower Diameter (cm): Measure the diameter of the flower head.

Fresh Weight (g): Weigh the entire flower stem.
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o Water Uptake (ml): Measure the volume of solution consumed daily.

¢ Qualitative Observations: Note any signs of senescence such as petal wilting, discoloration,
petal fall, and bent neck.[1][2]

Termination Criteria

A flower's vase life is considered terminated when one or more of the following are observed:

Loss of turgidity (wilting) of petals or leaves.

Significant discoloration or browning of petals.

More than 50% of petals have dropped.

The neck of the flower bends and can no longer support the head ("bent neck").

Data Presentation

Summarize all quantitative data into clearly structured tables for easy comparison.

Table 1: Average Vase Life

. . . Average
Replicate 1 Replicate 2 Replicate 3 . Standard
Treatment Vase Life o
(days) (days) (days) Deviation
(days)

Control
(Water)

Chrysal
Product A

Chrysal
Product B

Table 2: Daily Flower Diameter (cm)
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Treatment Day 1 Day 3 Day 5 Day 7 Day 9

Control
(Water)

Chrysal
Product A

Chrysal
Product B

Table 3: Daily Fresh Weight (g)

Treatment Day 1 Day 3 Day 5 Day 7 Day 9

Control
(Water)

Chrysal
Product A

Chrysal
Product B

Table 4: Daily Water Uptake (ml)

Treatment Day 1 Day 3 Day 5 Day 7 Day 9

Control
(Water)

Chrysal
Product A

Chrysal
Product B
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Caption: Experimental workflow for a Chrysal vase life trial.
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Caption: Factors affecting cut flower vase life and Chrysal's role.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Standard Operating Procedure for Chrysal Vase Life
Trials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15395699#standard-operating-procedure-for-chrysal-
vase-life-trials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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